3-{[3-(Dimethylamino)propyl](methyl)amino}propan-1-OL

• CAS No.: 62237-10-9
• Molecular Formula: C9H22N2O
• Molecular Weight: 174.28 g/mol
• IUPAC Name: 3-[3-(dimethylamino)propyl-methylamino]propan-1-ol
• InChI: InChI=1S/C9H22N2O/c1-10(2)6-4-7-11(3)8-5-9-12/h12H,4-9H2,1-3H3
• InChI Key: YNRLEYANFPVBJS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C)CCCO

Description

3-{[3-(Dimethylamino)propyl](methyl)amino}propan-1-OL is a useful research compound. Its molecular formula is C9H22N2O and its molecular weight is 174.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under stirring, 15 g. ethyl acrylate was added to 11.6 g. N,N,N'-trimethyl-propane-1,3-diamine. Stirring was continued 8 hours at room temperature and the mixture was then heated to 80° C. for 16 hours before stripping the solvent in vacuo. The residue was dissolved in 75 ml. ether and added to a slurry of 2.1 g. LiAlH4 in 100 ml. of ether. This mixture was refluxed 2 hours. After cooling, ethyl acetate and then aqueous HCl were added and the mixture was stirred one hour. The clear, two-phase system was separated. The organic layer was dried over MgSO4, filtered, stripped of solvent, and the residue was distilled at 70°-75° C./0.4 mm, producing pure N,N,N'-trimethyl-N'-(3-hydroxypropyl)propane-1,3-diamine.